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Compound of Interest

Compound Name: 2-Chloropyrimidine-5-carbonitrile

Cat. No.: B154651

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Chloropyrimidine-5-carbonitrile (CAS No. 1753-50-0). Adherence to these procedures is
essential for ensuring laboratory safety and maintaining compliance with regulatory standards.
This compound is classified as harmful if swallowed, in contact with skin, or if inhaled, and may
cause irritation to the skin, eyes, and respiratory system.[1][2][3]

Hazard Identification and Exposure Control

While specific occupational exposure limits (OELS) for 2-Chloropyrimidine-5-carbonitrile
have not been established, it is prudent to handle it as a potent compound due to its chemical
structure, which includes a nitrile group and a halogenated pyrimidine ring. The general NIOSH
Recommended Exposure Limits (RELS) for similar nitriles can be used as a conservative
guideline.
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Parameter Value Reference Compound(s)
CAS Number 1753-50-0 -
Molecular Formula CsH2CINs -
Molecular Weight 139.54 g/mol [3]
H302, H315, H319, H332,
Hazard Statements [2][3]
H335
Signal Word Warning [2][3]

Handle with caution; no

specific REL established. For )
NIOSH REL (TWA) . NIOSH Pocket Guide

Acetonitrile (structurally related

nitrile): 20 ppm (34 mg/m3)

OSHA PEL No specific PEL established. -

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, dermal
contact, and eye contact.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.officedepot.com/b/respiratory-protection/Certifications--NIOSH_Approved/N-654565
https://www.thomassci.com/p/niosh-approved-respirators
https://www.officedepot.com/b/respiratory-protection/Certifications--NIOSH_Approved/N-654565
https://www.thomassci.com/p/niosh-approved-respirators
https://www.officedepot.com/b/respiratory-protection/Certifications--NIOSH_Approved/N-654565
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specifications

Rationale

Hand Protection

Double-gloving with an inner
nitrile glove and an outer butyl
rubber glove is recommended
for extended contact. For
incidental contact, heavy-
weight (=8 mil) nitrile gloves
are suitable.[4][5]

Nitrile gloves provide good
resistance to a range of
chemicals, but butyl rubber
offers superior protection
against many organic solvents,
acids, and bases, which is
prudent given the compound's
reactivity.[6][7]

Eye Protection

ANSI Z87.1 compliant
chemical splash goggles. A
face shield should be worn
over goggles when there is a
risk of splashing or aerosol

generation.[1]

Protects against splashes and

airborne particles.

Body Protection

A chemical-resistant laboratory
coat, fully buttoned, with long
sleeves. An apron may be
worn over the lab coat for
additional protection during
transferring and weighing

operations.

Prevents skin contact with the

chemical.

Respiratory Protection

A NIOSH-approved half-mask
or full-face respirator with
organic vapor (OV) cartridges
and P100 patrticulate filters
should be used when handling
the solid outside of a certified
chemical fume hood or glove
box.[8][9]

Protects against inhalation of
the powdered compound and

any potential vapors.

Operational Plan: Step-by-Step Handling

Procedures
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Preparation and Engineering Controls

o Designated Area: All work with 2-Chloropyrimidine-5-carbonitrile must be conducted in a
designated area within a certified chemical fume hood or a glove box to minimize inhalation
exposure.[1]

o Emergency Equipment: Ensure that a safety shower, eyewash station, and a spill kit are
readily accessible.

o Decontamination: Prepare a decontamination solution (e.g., a mild detergent solution) for
cleaning surfaces and equipment after use.

Weighing and Transferring

« Tare Container: Place a weighing boat or a suitable container on the analytical balance and
tare it.

o Dispensing: Carefully dispense the required amount of 2-Chloropyrimidine-5-carbonitrile
from the stock container into the tared container. Use a spatula for the transfer. Avoid
creating dust.

» Containment: Keep the stock container and the weighed sample within the chemical fume
hood at all times.

o Transfer to Reaction Vessel: Use a powder funnel to transfer the weighed solid into the
reaction vessel to prevent spillage.[10]

» Cleaning: After transfer, decontaminate the spatula and weighing boat with a suitable
solvent, collecting the rinsate as hazardous waste.

Dissolution

e Solvent Selection: 2-Chloropyrimidine-5-carbonitrile has low aqueous solubility.[6] Use
appropriate organic solvents such as dichloromethane or chloroform for dissolution.[6]

o Procedure: Add the solvent to the reaction vessel containing the solid. Stir the mixture gently
until the solid is completely dissolved. If necessary, sonication can be used to aid dissolution.
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Disposal Plan

All waste generated from handling 2-Chloropyrimidine-5-carbonitrile must be treated as

hazardous waste.

Waste Segregation and Collection

e Solid Waste: Collect all contaminated solid waste, including used weighing boats, gloves,
and paper towels, in a designated, labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste, including reaction residues and solvent rinsates, in a
separate, labeled hazardous waste container for halogenated organic compounds.[11]

o Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name of the contents, and the associated hazards.

Disposal Procedure

o Halogenated Organic Waste: 2-Chloropyrimidine-5-carbonitrile is a halogenated organic
compound. Its disposal is regulated by the EPA.[12][13][14]

» Arrangement for Pickup: Follow your institution's hazardous waste disposal procedures.
Contact your Environmental Health and Safety (EHS) department to arrange for the pickup
and disposal of the hazardous waste.

o Treatment Technologies: The ultimate disposal of halogenated organic waste often involves
high-temperature incineration or other specialized treatment technologies.[12]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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